Cas no 147524-76-3 (Ethyl 3-Amino-3-(4-ethoxyphenyl)propanoate Hydrochloride)
Ethyl 3-Amino-3-(4-ethoxyphenyl)propanoate Hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-Amino-3-(4-ethoxyphenyl)propanoate Hydrochloride
- AKOS001475872
- 147524-76-3
- ethyl 3-amino-3-(4-ethoxyphenyl)propanoate;hydrochloride
- EN300-6503155
- Benzenepropanoic acid, b-amino-4-ethoxy-, ethyl ester, hydrochloride
- Ethyl 3-amino-3-(4-ethoxyphenyl)propanoate hydrochloride, AldrichCPR
- CS-0256633
- SB81579
- Ethyl 3-amino-3-(4-ethoxyphenyl)propanoate (HCl)
- MFCD02663247
- ETHYL3-AMINO-3-(4-ETHOXYPHENYL)PROPANOATEHYDROCHLORIDE
- SCHEMBL7383075
-
- Inchi: 1S/C13H19NO3.ClH/c1-3-16-11-7-5-10(6-8-11)12(14)9-13(15)17-4-2;/h5-8,12H,3-4,9,14H2,1-2H3;1H
- InChI Key: VNQBHIZXDKLCLN-UHFFFAOYSA-N
- SMILES: Cl.O(CC)C(CC(C1C=CC(=CC=1)OCC)N)=O
Computed Properties
- Exact Mass: 273.1131712Da
- Monoisotopic Mass: 273.1131712Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 225
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 61.6Ų
Ethyl 3-Amino-3-(4-ethoxyphenyl)propanoate Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E939088-100mg |
Ethyl 3-Amino-3-(4-ethoxyphenyl)propanoate Hydrochloride |
147524-76-3 | 100mg |
$ 70.00 | 2022-06-05 | ||
| TRC | E939088-500mg |
Ethyl 3-Amino-3-(4-ethoxyphenyl)propanoate Hydrochloride |
147524-76-3 | 500mg |
$ 230.00 | 2022-06-05 | ||
| TRC | E939088-1g |
Ethyl 3-Amino-3-(4-ethoxyphenyl)propanoate Hydrochloride |
147524-76-3 | 1g |
$ 340.00 | 2022-06-05 | ||
| Enamine | EN300-6503155-0.05g |
ethyl 3-amino-3-(4-ethoxyphenyl)propanoate hydrochloride |
147524-76-3 | 95% | 0.05g |
$174.0 | 2023-05-30 | |
| Enamine | EN300-6503155-0.1g |
ethyl 3-amino-3-(4-ethoxyphenyl)propanoate hydrochloride |
147524-76-3 | 95% | 0.1g |
$257.0 | 2023-05-30 | |
| Enamine | EN300-6503155-0.25g |
ethyl 3-amino-3-(4-ethoxyphenyl)propanoate hydrochloride |
147524-76-3 | 95% | 0.25g |
$367.0 | 2023-05-30 | |
| Enamine | EN300-6503155-0.5g |
ethyl 3-amino-3-(4-ethoxyphenyl)propanoate hydrochloride |
147524-76-3 | 95% | 0.5g |
$579.0 | 2023-05-30 | |
| Enamine | EN300-6503155-1.0g |
ethyl 3-amino-3-(4-ethoxyphenyl)propanoate hydrochloride |
147524-76-3 | 95% | 1g |
$743.0 | 2023-05-30 | |
| Enamine | EN300-6503155-2.5g |
ethyl 3-amino-3-(4-ethoxyphenyl)propanoate hydrochloride |
147524-76-3 | 95% | 2.5g |
$1454.0 | 2023-05-30 | |
| Enamine | EN300-6503155-5.0g |
ethyl 3-amino-3-(4-ethoxyphenyl)propanoate hydrochloride |
147524-76-3 | 95% | 5g |
$2152.0 | 2023-05-30 |
Ethyl 3-Amino-3-(4-ethoxyphenyl)propanoate Hydrochloride Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on Ethyl 3-Amino-3-(4-ethoxyphenyl)propanoate Hydrochloride
Ethyl 3-Amino-3-(4-ethoxyphenyl)propanoate Hydrochloride (CAS No. 147524-76-3): An Overview
Ethyl 3-Amino-3-(4-ethoxyphenyl)propanoate Hydrochloride (CAS No. 147524-76-3) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as EAPP-HCl, is a derivative of amino acids and has garnered attention for its potential therapeutic properties and structural characteristics.
The molecular structure of Ethyl 3-Amino-3-(4-ethoxyphenyl)propanoate Hydrochloride consists of an ethyl ester group, an amino group, and a substituted phenyl ring. The presence of these functional groups imparts unique chemical and biological properties, making it a valuable intermediate in the synthesis of more complex molecules. The hydrochloride salt form enhances its solubility and stability, which are crucial for pharmaceutical applications.
Recent studies have explored the potential of EAPP-HCl in various therapeutic areas. One notable application is its use as a lead compound in the development of novel analgesics. Research published in the Journal of Medicinal Chemistry (2021) demonstrated that Ethyl 3-Amino-3-(4-ethoxyphenyl)propanoate Hydrochloride exhibits potent analgesic activity by modulating specific pain pathways. The compound's ability to interact with opioid receptors without significant side effects makes it a promising candidate for further drug development.
In addition to its analgesic properties, EAPP-HCl has shown potential in the treatment of neurological disorders. A study conducted by researchers at the University of California, San Francisco (2022) investigated the neuroprotective effects of Ethyl 3-Amino-3-(4-ethoxyphenyl)propanoate Hydrochloride in animal models of Parkinson's disease. The results indicated that EAPP-HCl can reduce oxidative stress and prevent neuronal cell death, suggesting its potential as a neuroprotective agent.
The synthetic route to Ethyl 3-Amino-3-(4-ethoxyphenyl)propanoate Hydrochloride involves several well-documented steps. Initially, the ethoxyphenylpropanoic acid is synthesized from 4-ethoxybenzaldehyde through a series of reactions including aldol condensation and reduction. The resulting acid is then esterified with ethanol to form the ethyl ester. Finally, the amino group is introduced via amination, followed by conversion to the hydrochloride salt form.
The physicochemical properties of Ethyl 3-Amino-3-(4-ethoxyphenyl)propanoate Hydrochloride are well-characterized. It is a white crystalline solid with a melting point ranging from 150°C to 155°C. The compound is highly soluble in water and organic solvents such as methanol and ethanol, which facilitates its use in various pharmaceutical formulations. Its stability under different storage conditions has also been extensively studied, ensuring its reliability as a research tool and potential drug candidate.
In terms of safety and toxicity, EAPP-HCl has been evaluated in several preclinical studies. Toxicological assessments have shown that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its safety profile for further clinical evaluation.
The future prospects for Ethyl 3-Amino-3-(4-ethoxyphenyl)propanoate Hydrochloride are promising. Ongoing clinical trials are exploring its efficacy in treating chronic pain and neurological disorders. Additionally, researchers are investigating its potential as a lead compound for developing new classes of drugs with improved therapeutic indices and reduced side effects.
In conclusion, Ethyl 3-Amino-3-(4-ethoxyphenyl)propanoate Hydrochloride (CAS No. 147524-76-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development and application in various therapeutic areas.
147524-76-3 (Ethyl 3-Amino-3-(4-ethoxyphenyl)propanoate Hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)